Cas no 116290-77-8 (N-4-(piperazin-1-yl)phenylacetamide)

• Product Name: N-4-(piperazin-1-yl)phenylacetamide
• CAS No: 116290-77-8
• MF: C₁₂H₁₇N₃O
• MW: 219.282882452011
• CID: 1100230
• PubChem ID: 15631761
• Update Time: 2025-04-20

N-4-(piperazin-1-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1-piperazinyl)phenyl]-Acetamide
• N-4-(piperazin-1-yl)phenylacetamide
• YSAGBPKXODMPLA-UHFFFAOYSA-N
• N-[4-(1-Piperazinyl)phenyl]acetamide
• LDV3HH98BM
• 116290-77-8
• N-[4-(Piperazinyl)phenyl]acetamide
• EN300-1841973
• 1-[4-(Acetylamino)phenyl]piperazine
• Acetamide, N-[4-(1-piperazinyl)phenyl]-
• SCHEMBL532005
• N-[4-(piperazin-1-yl)phenyl]acetamide

• Inchi： 1S/C12H17N3O/c1-10(16)14-11-2-4-12(5-3-11)15-8-6-13-7-9-15/h2-5,13H,6-9H2,1H3,(H,14,16)
• InChI Key： YSAGBPKXODMPLA-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)N1CCNCC1

Computed Properties

• Exact Mass: 219.13731
• Monoisotopic Mass: 219.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• PSA: 44.37